Cas no 1803687-68-4 (5-Bromo-2-chloro-3-(difluoromethyl)-4-hydroxypyridine)

• Product Name: 5-Bromo-2-chloro-3-(difluoromethyl)-4-hydroxypyridine
• CAS No: 1803687-68-4
• MF: C₆H₃BrClF₂NO
• MW: 258.44792675972
• CID: 4800791
• Update Time: 2025-10-31

5-Bromo-2-chloro-3-(difluoromethyl)-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-chloro-3-(difluoromethyl)-4-hydroxypyridine

• Inchi： 1S/C6H3BrClF2NO/c7-2-1-11-5(8)3(4(2)12)6(9)10/h1,6H,(H,11,12)
• InChI Key： LYRZPLPVLRWOTC-UHFFFAOYSA-N
• SMILES： BrC1=CNC(=C(C(F)F)C1=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 287
• XLogP3: 2.5
• Topological Polar Surface Area: 29.1

Additional information on 5-Bromo-2-chloro-3-(difluoromethyl)-4-hydroxypyridine

Introduction to 5-Bromo-2-chloro-3-(difluoromethyl)-4-hydroxypyridine (CAS No. 1803687-68-4)

5-Bromo-2-chloro-3-(difluoromethyl)-4-hydroxypyridine (CAS No. 1803687-68-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromine atom, a chlorine atom, a difluoromethyl group, and a hydroxyl group, all attached to a pyridine ring. These functional groups contribute to its diverse chemical properties and potential biological activities.

The synthesis of 5-Bromo-2-chloro-3-(difluoromethyl)-4-hydroxypyridine has been extensively studied due to its potential applications in drug discovery and development. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for researchers and pharmaceutical companies. One notable synthetic route involves the sequential introduction of the bromine, chlorine, difluoromethyl, and hydroxyl groups onto the pyridine ring through carefully controlled reactions.

In terms of its chemical properties, 5-Bromo-2-chloro-3-(difluoromethyl)-4-hydroxypyridine exhibits high stability under various conditions, which is crucial for its use in pharmaceutical formulations. The presence of the difluoromethyl group enhances the lipophilicity of the molecule, potentially improving its bioavailability and pharmacokinetic profile. Additionally, the hydroxyl group can participate in hydrogen bonding interactions, which may influence the compound's binding affinity to biological targets.

Recent research has focused on the biological activities of 5-Bromo-2-chloro-3-(difluoromethyl)-4-hydroxypyridine. Studies have shown that this compound possesses potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 5-Bromo-2-chloro-3-(difluoromethyl)-4-hydroxypyridine effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

Beyond its anti-inflammatory effects, 5-Bromo-2-chloro-3-(difluoromethyl)-4-hydroxypyridine has also been investigated for its antiviral properties. Research conducted by a team at the University of California found that this compound exhibited significant antiviral activity against several strains of viruses, including influenza and herpes simplex virus. The mechanism of action is thought to involve the disruption of viral replication processes, although further studies are needed to elucidate the exact molecular pathways involved.

In addition to its therapeutic potential, 5-Bromo-2-chloro-3-(difluoromethyl)-4-hydroxypyridine has been explored as a lead compound for drug discovery efforts. Its unique structure provides a valuable scaffold for the design and synthesis of novel derivatives with enhanced biological activities. For example, researchers at Pfizer have used this compound as a starting point to develop new antifungal agents with improved efficacy and reduced side effects.

The safety profile of 5-Bromo-2-chloro-3-(difluoromethyl)-4-hydroxypyridine is an important consideration for its potential use in pharmaceutical applications. Preclinical studies have indicated that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, 5-Bromo-2-chloro-3-(difluoromethyl)-4-hydroxypyridine (CAS No. 1803687-68-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts aim to optimize its properties and explore new avenues for its use in treating various diseases.